Cas no 352535-92-3 ((2S)-1-cyclopentylpropan-2-ol)
(2S)-1-cyclopentylpropan-2-ol structure
Product Name:(2S)-1-cyclopentylpropan-2-ol
CAS No:352535-92-3
Molecular Formula:C8H16O
Molecular Weight:128.212042808533
CID:6170803
PubChem ID:57355590
(2S)-1-cyclopentylpropan-2-ol Properties
Names and Identifiers
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- (2S)-1-cyclopentylpropan-2-ol
- DTXSID801303176
- EN300-1815634
- (alphaS)-alpha-Methylcyclopentaneethanol
- 352535-92-3
-
- InChIKey： KJIPGYIYUKEUJJ-ZETCQYMHSA-N
- Inchi： 1S/C8H16O/c1-7(9)6-8-4-2-3-5-8/h7-9H,2-6H2,1H3/t7-/m0/s1
- SMILES： O[C@@H](C)CC1CCCC1
Computed Properties
- Exact Mass: 128.120115130g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 128.120115130g/mol
- Heavy Atom Count: 9
- Complexity: 74.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
(2S)-1-cyclopentylpropan-2-ol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815634-0.05g |
(2S)-1-cyclopentylpropan-2-ol |
352535-92-3 | 0.05g |
$468.0 | 2023-09-19 |
(2S)-1-cyclopentylpropan-2-ol Related Literature
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Johnny Zhu Chen,Junxian Gao,Paige R. Probus,Wei Liu,Evan C. Wegener,A. Jeremy Kropf,Dmitry Zemlyanov,Guanghui Zhang,Jeffrey T. Miller Catal. Sci. Technol., 2020,10, 5973-5982
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Cheng Hao,Wangcheng Liu,Ming-en Fei,Lin Shao,Wenbin Kuang,Kevin L. Simmons,Jinwen Zhang J. Mater. Chem. A, 2022,10, 15623-15633
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Yali Shen,Limei Zhang,Peipei Sun,Shuzhen Liu,Wenqing Jiang,Dingxian Jia CrystEngComm, 2018,20, 520-528
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4. New light on the mechanism of the solid state [2 + 2] cycloaddition of alkenes: a database analysisFrank H. Allen,Mary F. Mahon,Paul R. Raithby,Gregory P. Shields,Hazel A. Sparkes New J. Chem., 2005,29, 182-187
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5. Back matter
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Catherine K. J. Chen,Peter Kappen,Trevor W. Hambley Metallomics, 2019,11, 686-695
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7. Back cover
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Manuel Beltrán-Visiedo Nanoscale, 2019,11, 18825-18836
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